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Solubility Data of Erythromycin Thiocyanate Dihydrate

The following tables summarize the experimental solubility of erythromycin thiocyanate dihydrate in

various pure and binary solvent systems. Solubility is expressed as the mole fraction ( x_1 ) × 10³ [1].

Solubility in Pure Solvents

Erythromycin thiocyanate dihydrate shows the highest solubility in alcohols and the lowest in water and

ester solvents [2] [1].

Temperature
(K)

Methanol
n-
Propanol

Methyl
Acetate

Ethyl
Acetate

Propyl
Acetate

Water

278.15 10.51 3.792 0.094 Information
Missing

Information
Missing

Information
Missing

283.15 11.19 3.934 0.118 Information
Missing

Information
Missing

Information
Missing

288.15 11.90 4.058 0.149 Information
Missing

Information
Missing

Information
Missing
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Temperature
(K)

Methanol
n-
Propanol

Methyl
Acetate

Ethyl
Acetate

Propyl
Acetate

Water

293.15 12.72 4.317 0.187 Information

Missing

Information

Missing

Information

Missing

298.15 14.33 4.843 0.237 Information

Missing

Information

Missing

Information

Missing

303.15 15.87 5.582 0.288 Information

Missing

Information

Missing

Information

Missing

308.15 17.29 6.390 0.355 Information

Missing

Information

Missing

Information

Missing

313.15 18.83 7.287 0.424 Information

Missing

Information

Missing

Information

Missing

318.15 20.37 8.369 0.509 Information

Missing

Information

Missing

Information

Missing

A comprehensive study established the solubility order across eight solvents as: Methanol > Ethanol > n-

Propanol > Isopropanol > Propyl Acetate > Ethyl Acetate > Methyl Acetate > Water [2].

Solubility in Binary Solvent Systems

In water-methanol and water-n-propanol mixtures, solubility decreases significantly as the water content

increases [2] [1].

Temperature
(K)

Water-
Methanol
(x₂=0.3)*

Water-
Methanol
(x₂=0.5)*

Water-
Methanol
(x₂=0.7)*

Water-n-
Propanol
(x₂=0.3)*

Water-n-
Propanol
(x₂=0.5)*

Water-n-
Propanol
(x₂=0.7)*

278.15 1.769 0.703 0.227 0.404 0.149 0.065

283.15 1.916 0.783 0.263 0.439 0.165 0.074
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Temperature
(K)

Water-
Methanol
(x₂=0.3)*

Water-
Methanol
(x₂=0.5)*

Water-
Methanol
(x₂=0.7)*

Water-n-
Propanol
(x₂=0.3)*

Water-n-
Propanol
(x₂=0.5)*

Water-n-
Propanol
(x₂=0.7)*

288.15 2.071 0.868 0.302 0.476 0.183 0.084

293.15 2.235 0.959 0.345 0.515 0.203 0.095

298.15 2.408 1.057 0.392 0.557 0.224 0.108

303.15 2.591 1.162 0.443 0.602 0.248 0.122

308.15 2.784 1.275 0.499 0.649 0.273 0.138

313.15 2.988 1.397 0.560 0.700 0.301 0.156

318.15 3.203 1.529 0.626 0.754 0.331 0.176

*x₂ represents the initial mole fraction of the organic solvent (methanol or n-propanol) in the binary mixture

before the solute is added [1].

Experimental Methodology Overview

The solubility data was generated using a reliable and validated experimental protocol [2] [1].
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Start: Prepare Erythromycin
Thiocyanate Dihydrate

1. Prepare Saturated Solution
- Add excess solute to solvent
- Seal in glass jacketed vessel

2. Equilibrate with Stirring
- Maintain constant temperature

(278.15 K to 318.15 K)
- Stir for 12+ hours

3. Sample Supernatant
- Allow undissolved solid to settle

- Use pre-warmed syringe
- Filter through 0.45 μm membrane

4. Gravimetric Analysis
- Transfer sample to pre-weighed vial

- Evaporate solvent
- Weigh residual solute

5. Solid Phase Verification
- Analyze residual solid via PXRD

- Confirm no phase change occurred

End: Calculate Mole Fraction
Solubility

Click to download full resolution via product page

Key Findings and Practical Implications
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Solvent Selection Guidance: For processes requiring high dissolution capacity (e.g., reaction

media), methanol or ethanol are optimal. For crystallization where lower solubility is desired, ester
solvents like propyl acetate or the use of water as an antisolvent are effective [2] [3].

Thermodynamic Modeling: The Apelblat model provided the best correlation with experimental
data in pure solvents, making it a reliable tool for predicting solubility at untested temperatures [2] [1].

Addressing Poor Water Solubility: Native erythromycin thiocyanate has very low water solubility
(~0.15 g/L). Formulation strategies using sodium citrate, citric acid, and sodium dihydrogen
phosphate can significantly enhance water solubility up to 5 g/L for applications like veterinary
soluble powders [4] [5].

Application in Antisolvent Crystallization

The solubility data directly informs industrial purification processes. A common method uses acetone-water

systems, where water acts as an antisolvent [3].
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Erythromycin in Acetone
(Concentrated Solution)

Controlled Addition of
Antisolvent (Water)

Generate Supersaturation
(Solution enters metastable zone)

Nucleation & Crystal Growth
(Secondary nucleation dominant)

Crystal Maturation

Harvest Pure
Erythromycin Crystals

Key Control Parameters:
- Water dosing rate

- Temperature (313K-323K)
- Agitation intensity

- Final water/acetone ratio (~1.8:1)

Click to download full resolution via product page

The metastable zone width (MSZW) is crucial for process control. It narrows with increasing temperature

and water content. Operating within the MSZW, typically at a final water-to-acetone mass ratio of 1.0:1 to

1.8:1, is essential to prevent excessive primary nucleation which can lead to impure, fine crystals [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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